Cas no 933708-97-5 (2-Oxepanecarboxylic acid)

• Product Name: 2-Oxepanecarboxylic acid
• CAS No: 933708-97-5
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5262034
• Update Time: 2025-06-08

2-Oxepanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanecarboxylic acid
• Oxepane-2-carboxylic acid

• Inchi： 1S/C7H12O3/c8-7(9)6-4-2-1-3-5-10-6/h6H,1-5H2,(H,8,9)
• InChI Key： LUATUHNLPQDDPN-UHFFFAOYSA-N
• SMILES： O1CCCCCC1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes

Additional information on 2-Oxepanecarboxylic acid

Recent Advances in the Study of 2-Oxepanecarboxylic Acid (CAS: 933708-97-5) in Chemical Biology and Pharmaceutical Research

2-Oxepanecarboxylic acid (CAS: 933708-97-5) is a cyclic carboxylic acid that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its seven-membered oxepane ring, has shown promising potential in various applications, including drug development, metabolic studies, and as a building block for complex organic synthesis. Recent studies have explored its unique chemical properties and biological activities, making it a subject of growing interest among researchers.

One of the key areas of focus has been the role of 2-Oxepanecarboxylic acid in the synthesis of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of gamma-secretase modulators, which are being investigated for their potential in treating Alzheimer's disease. The study highlighted the compound's ability to influence amyloid-beta peptide production, a critical factor in the pathogenesis of Alzheimer's.

In addition to its therapeutic potential, 2-Oxepanecarboxylic acid has been studied for its metabolic effects. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that this compound can modulate key metabolic pathways, including those involved in fatty acid oxidation and glucose metabolism. These findings suggest its potential application in metabolic disorder treatments, such as diabetes and obesity.

The synthetic versatility of 2-Oxepanecarboxylic acid has also been a topic of recent investigation. A 2023 paper in Organic Letters detailed a novel catalytic method for the enantioselective synthesis of this compound, which could facilitate its broader use in pharmaceutical manufacturing. The method employs a chiral catalyst to achieve high enantiomeric purity, addressing a significant challenge in the production of optically active derivatives.

Despite these advancements, challenges remain in the practical application of 2-Oxepanecarboxylic acid. Issues such as stability under physiological conditions and scalability of synthesis methods need further exploration. Ongoing research aims to address these limitations, with several groups investigating protective group strategies and alternative synthetic routes to enhance the compound's utility.

In conclusion, 2-Oxepanecarboxylic acid (CAS: 933708-97-5) represents a promising compound in chemical biology and pharmaceutical research. Its diverse applications, from drug development to metabolic modulation, underscore its potential as a valuable tool in addressing complex medical challenges. Future research will likely focus on optimizing its synthesis, improving its stability, and expanding its therapeutic applications.